![molecular formula C9H17NO4 B6160281 tert-butyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]carbamate CAS No. 1931964-25-8](/img/no-structure.png)
tert-butyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]carbamate
Description
Tert-butyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]carbamate is an organic compound with a variety of uses in scientific research. It is a colorless, crystalline solid with a melting point of 86-88 °C and a boiling point of 192-194 °C. This compound is used in the synthesis of a variety of compounds and has been studied for its potential applications.
Scientific Research Applications
Enantioselective Synthesis of Carbocyclic Analogues
The compound tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxymethyl)cyclopentyl]carbamate is a crucial intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. Its crystal structure confirms the substitution pattern on the cyclopentane ring, mirroring that in β-2-deoxyribosylamine, highlighting its importance in synthesizing nucleotide analogues (Ober, Marsch, Harms, & Carell, 2004).
Photocatalyzed Amination for Chromone Synthesis
Photoredox-catalyzed amination using tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate, developed in a laboratory, demonstrates a novel cascade pathway for assembling 3-aminochromones under mild conditions. This method's capacity for downstream transformations to create various amino pyrimidines significantly enhances its application range (Wang et al., 2022).
Intermediate in Jaspine B Synthesis
(R)-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate serves as an intermediate in synthesizing the natural product jaspine B, which shows cytotoxic activity against several human carcinoma cell lines. The compound was synthesized from L-Serine through a multi-step process, demonstrating its role in the production of biologically active molecules (Tang et al., 2014).
Carbamate Derivatives: Strong and Weak Hydrogen Bonds
Research on two carbamate derivatives reveals an intricate interplay of strong and weak hydrogen bonds. These compounds, synthesized and structurally characterized, exhibit unique conformational features and molecular environments. Their crystal packing showcases how hydrogen bonds assemble molecules into three-dimensional architectures, offering insights into molecular design and crystal engineering (Das et al., 2016).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]carbamate involves the protection of the hydroxyl group on the oxolan ring, followed by the reaction of the protected oxolan with tert-butyl isocyanate to form the carbamate.", "Starting Materials": [ "3R,4S-dihydroxytetrahydrofuran", "tert-butyl isocyanate", "DCC", "DMAP", "CH2Cl2", "Et3N" ], "Reaction": [ "Protect the hydroxyl group on the oxolan ring using DCC and DMAP in CH2Cl2", "React the protected oxolan with tert-butyl isocyanate in the presence of Et3N to form tert-butyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]carbamate" ] } | |
CAS RN |
1931964-25-8 |
Molecular Formula |
C9H17NO4 |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
